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Compound of Interest

Compound Name: 2-methoxypropan-2-ol

CAS No.: 72360-66-8

Cat. No.: B8755947

Get Quote

Technical Support Center: 2-Methoxypropan-2-ol
Disclaimer: Information regarding the specific experimental pitfalls of 2-methoxypropan-2-ol
(CAS: 72360-66-8) is limited in publicly available literature. This guide is therefore based on the

general chemical principles of its core functional groups: a hemiacetal and a tertiary alcohol.

Researchers should treat this compound as potentially unstable and handle it with appropriate

caution.

Frequently Asked Questions (FAQs)
Q1: What is 2-methoxypropan-2-ol and why is information about it scarce?

A1: 2-Methoxypropan-2-ol is an organic compound that is a structural isomer of the more

common solvents 1-methoxy-2-propanol and 2-methoxy-1-propanol. Its structure contains a

methoxy group (-OCH₃) and a hydroxyl group (-OH) attached to the same tertiary carbon atom.

[1] This arrangement makes it a tertiary alcohol and, critically, a hemiacetal.[2] Non-cyclic

hemiacetals are often unstable and exist in equilibrium with their corresponding
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aldehyde/ketone and alcohol.[3][4][5] This inherent instability may limit its commercial

availability and application, leading to a scarcity of dedicated research and documentation.

Q2: What are the primary stability concerns when working with 2-methoxypropan-2-ol?

A2: The primary stability concern is its hemiacetal functional group. Hemiacetals are known to

be unstable and can readily decompose back to their constituent aldehyde/ketone (in this case,

acetone) and alcohol (methanol) precursors, especially in the presence of acids or bases.[6]

This equilibrium is dynamic and can be sensitive to changes in pH, temperature, and the

presence of water.[5][7][8]

Q3: How should I properly store 2-methoxypropan-2-ol?

A3: Given its potential instability, 2-methoxypropan-2-ol should be stored in a cool, dry, and

dark place under an inert atmosphere (e.g., argon or nitrogen) to minimize decomposition. The

container should be tightly sealed to prevent exposure to atmospheric moisture and acidic or

basic vapors. As a flammable liquid, it should be kept away from heat, sparks, and open

flames.[9][10]

Q4: What are the expected decomposition products of 2-methoxypropan-2-ol?

A4: The primary decomposition products are expected to be acetone and methanol. This

decomposition can be catalyzed by acidic or basic conditions.

Troubleshooting Guides
Issue 1: Inconsistent Experimental Results or Low Yields

Possible Cause: Decomposition of 2-methoxypropan-2-ol.

Explanation: If your reaction is sensitive to the presence of acetone or methanol, the

decomposition of the hemiacetal could be interfering with your experiment, leading to side

reactions or lower yields.

Troubleshooting Steps:

Purity Check: Before use, verify the purity of your 2-methoxypropan-2-ol sample using

techniques like NMR spectroscopy or gas chromatography to check for the presence of
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acetone and methanol.[11][12]

pH Control: Ensure your reaction medium is neutral and free of acidic or basic impurities.

Inert Atmosphere: Handle the compound under an inert atmosphere to prevent air and

moisture from initiating decomposition.

Fresh Sample: Use a freshly opened or purified sample for critical experiments.

Issue 2: Unexpected Side Products in the Reaction Mixture

Possible Cause: Reactivity of the tertiary alcohol or decomposition products.

Explanation: The tertiary alcohol group is generally resistant to oxidation but can undergo

dehydration under strong acidic conditions to form an alkene (2-methoxypropene).[13][14]

Additionally, the decomposition products (acetone and methanol) can participate in

unintended side reactions.

Troubleshooting Steps:

Reaction Condition Analysis: Review your reaction conditions. Avoid strong acids and high

temperatures if dehydration is a concern.

Product Identification: Use analytical techniques such as GC-MS or NMR to identify the

side products. The presence of acetone, methanol, or 2-methoxypropene can confirm the

decomposition or dehydration pathways.

Alternative Reagents: If the instability of 2-methoxypropan-2-ol is problematic, consider

using a more stable isomer or a different reagent altogether.

Data Presentation
Table 1: Physical and Chemical Properties of 2-Methoxypropan-2-ol
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Property Value Reference

CAS Number 72360-66-8 [2][15]

Molecular Formula C₄H₁₀O₂ [2][15]

Molecular Weight 90.12 g/mol [2][15]

Boiling Point 94.8 °C (Predicted) [16]

IUPAC Name 2-methoxypropan-2-ol [15]

Synonyms Acetone methyl hemiacetal [2]

Note: Some physical properties are predicted due to the limited experimental data available.

Experimental Protocols
Protocol 1: General Handling of 2-Methoxypropan-2-ol

Preparation: Before handling, ensure your glassware is dry and free of acidic or basic

residues. Purge the reaction vessel with an inert gas (argon or nitrogen).

Dispensing: Use a syringe or cannula to transfer the liquid under an inert atmosphere. Avoid

pouring in open air to minimize exposure to moisture and oxygen.

Reaction Conditions: If possible, conduct reactions at or below room temperature to

minimize thermal decomposition. Maintain a neutral pH unless the reaction chemistry

requires otherwise, being mindful of the potential for accelerated decomposition.

Work-up: During the reaction work-up, be aware that quenching with acidic or basic aqueous

solutions could rapidly decompose any remaining 2-methoxypropan-2-ol.

Storage: Reseal the container tightly under an inert atmosphere and store in a cool, dark,

and dry location.

Protocol 2: Purity Assessment by ¹H NMR

Sample Preparation: Prepare a dilute solution of 2-methoxypropan-2-ol in a deuterated

solvent (e.g., CDCl₃).
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Data Acquisition: Acquire a ¹H NMR spectrum.

Analysis: Look for the characteristic peaks of 2-methoxypropan-2-ol. The presence of sharp

singlets corresponding to acetone and methanol would indicate decomposition. Quantitative

NMR can be used to determine the percentage of impurities if a suitable internal standard is

used.

Mandatory Visualization
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Troubleshooting Workflow for 2-Methoxypropan-2-ol

Troubleshooting Workflow for 2-Methoxypropan-2-ol
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Yes

Are conditions neutral and inert?Consider alternative reagent

If conditions cannot be changed
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No
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Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments involving 2-methoxypropan-2-ol.
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Decomposition Pathway of 2-Methoxypropan-2-ol

Decomposition Pathway of 2-Methoxypropan-2-ol
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Click to download full resolution via product page

Caption: Acid or base-catalyzed decomposition of 2-methoxypropan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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